Cas no 173038-55-6 (2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one hydrochloride)

2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one hydrochloride is a chloropyridine derivative with a ketone functional group, serving as a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural features, including the reactive amino and carbonyl groups, make it valuable for constructing heterocyclic compounds and active pharmaceutical ingredients (APIs). The hydrochloride salt enhances stability and solubility, facilitating handling and purification. This compound is particularly useful in agrochemical and medicinal chemistry research, where its 6-chloropyridin-3-yl moiety contributes to bioactivity. High purity and consistent quality ensure reliable performance in synthetic routes. Its applications include the development of insecticides, herbicides, and potential therapeutic agents, underscoring its importance in industrial and academic research.
2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one hydrochloride structure
173038-55-6 structure
Product Name:2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one hydrochloride
CAS No:173038-55-6
MF:C7H8Cl2N2O
MW:207.0572
MDL:MFCD30536095
CID:5051560
PubChem ID:88879940
Update Time:2025-10-28

2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one hydrochloride
    • MDL: MFCD30536095
    • Inchi: 1S/C7H7ClN2O.ClH/c8-7-2-1-5(4-10-7)6(11)3-9;/h1-2,4H,3,9H2;1H
    • InChI Key: XMLWFLJSQQVQJY-UHFFFAOYSA-N
    • SMILES: ClC1C([H])=C([H])C(=C([H])N=1)C(C([H])([H])N([H])[H])=O.Cl[H]

Computed Properties

  • Exact Mass: 206.0013683 g/mol
  • Monoisotopic Mass: 206.0013683 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56
  • Molecular Weight: 207.05

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Additional information on 2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one hydrochloride

Comprehensive Overview of 2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one hydrochloride (CAS No. 173038-55-6)

2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one hydrochloride is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its CAS number 173038-55-6 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. The compound features a 6-chloropyridin-3-yl moiety, which is a key structural element in many bioactive molecules. Researchers are increasingly interested in this compound due to its potential as a building block for drug discovery and crop protection agents.

The growing demand for high-purity intermediates like 2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one hydrochloride aligns with trends in green chemistry and sustainable synthesis. Recent advancements in catalytic processes have improved the efficiency of its production, reducing waste and energy consumption. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its chloropyridine core plays a critical role in modulating biological activity. Laboratories worldwide utilize it for targeted molecular design, particularly in developing novel heterocyclic compounds.

One of the most searched questions about CAS 173038-55-6 relates to its solubility and stability under various conditions. Studies confirm that the hydrochloride salt form enhances its water solubility, making it suitable for aqueous-based formulations. Additionally, its thermal stability has been characterized for safe handling in industrial settings. Researchers also explore its compatibility with common coupling reagents used in peptide synthesis and cross-coupling reactions, expanding its utility in medicinal chemistry.

In the context of agrochemical innovation, 2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one hydrochloride has gained attention for its potential role in next-generation pesticides. The 6-chloropyridine scaffold is known to interact with insect nervous systems, prompting investigations into environmentally friendly pest control solutions. Regulatory agencies emphasize the need for low-toxicity alternatives, and derivatives of this compound are being evaluated for their biodegradability profiles.

From a supply chain perspective, manufacturers of 173038-55-6 prioritize GMP-compliant production to meet pharmaceutical standards. Analytical methods such as HPLC and NMR spectroscopy ensure batch-to-batch consistency, addressing quality concerns raised by academic and industrial users. The compound's patent landscape is another frequent search topic, with several applications citing its use in kinase inhibitor development and antimicrobial agents.

Emerging applications of 2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one hydrochloride include its incorporation into fluorescent probes for biochemical assays. The amino ketone functionality allows for further derivatization, enabling the creation of molecular sensors with tailored properties. This versatility makes it valuable in diagnostic tool development, particularly for enzyme activity monitoring and cellular imaging techniques.

Environmental scientists examine the fate and transport of chloropyridine derivatives like this compound to assess their ecological impact. Advanced degradation studies using photocatalysis and microbial treatment provide insights into its environmental persistence. These investigations support the development of benign-by-design chemicals, aligning with global initiatives for safer chemical alternatives.

The global market for fine chemicals containing the 6-chloropyridin-3-yl group continues to expand, driven by demand from contract research organizations and academic laboratories. Suppliers emphasize just-in-time delivery and custom synthesis services for this intermediate, catering to diverse research needs. Quality documentation including COA (Certificate of Analysis) and MSDS accompanies commercial samples, ensuring regulatory compliance and user safety.

Future research directions for CAS 173038-55-6 may explore its potential in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry. The compound's chelating properties could enable novel applications in catalysis or material science. As synthetic methodologies advance, particularly in flow chemistry and electrochemical synthesis, production scalability of such specialty intermediates will likely improve.

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